Neural network and decision tree-based machine learning tools to analyse the anion-responsive behaviours of emissive Ru(ii)–terpyridine complexes†
Dalton Transactions Pub Date: 2022-12-05 DOI: 10.1039/D2DT03289A
Abstract
We implemented both neural network and decision tree-based machine learning tools to analyse the anion-responsive behaviours of two heteroleptic Ru(II) complexes based on two tridentate ligands, 2,6-bis(benzimidazole-2-yl)pyridine (H2pbbzim) and substituted terpyridine ligands, tpy-Ar with Ar = 2-naphthyl and 9-anthryl groups. The secondary coordination sphere of the complexes is decorated with two imidazole NH moieties, benefitting from the anion sensing characteristics of the complexes previously reported by us. Considerable change in their absorption, emission as well as electrochemical and spectroelectrochemical responses occur in the presence of selected anions. Restoration of their initial states is made possible by acid and the process is reversible. We utilized their spectral, electrochemical and spectroelectrochemical responses upon the influence of anions and acid to mimic the operations of YES-NOT and set-reset flip-flop logic gates. We also implemented machine learning tools such as artificial neural networks (ANNs), adaptive neuro-fuzzy inference system (ANFIS) and decision tree (DT) regression to analyse and forecast the experimental data and can thus reduce the time and expenditure associated with the execution of comprehensive sensing experiments. The outcomes of the ANN, ANFIS and DT methods were also tallied with the experimental results. Among the three models, the outcomes derived from DT regression analysis turned out to be excellent with almost zero error. Thus, the applied machine learning based tools could be regarded as a prospective anion-responsive data model for the studied complexes.

Recommended Literature
- [1] High symmetry crystal supramolecularity: –XPh3 molecules in cubic lattices†
- [2] Photodissociation of medium-sized argon cluster cations in the visible region†‡
- [3] Implantable wireless battery recharging system for bladder pressure chronic monitoring
- [4] Detection of phosphorus tagged carboxylic acids using HPLC-SF-ICP-MS
- [5] The growth and investigation on Ga-doped ZnO single crystals with high thermal stability and high carrier mobility†
- [6] Effect of anisotropic conductivity of Ag2S-modified ZnmIn2S3+m (m = 1, 5) on the photocatalytic properties in solar hydrogen evolution†
- [7] Synthesis and crystal structure of the first scandium-containing open framework solid†
- [8] Conjugated zwitterion-inspired flexible ternary resistive memory from rhodamine dyes†
- [9] Synthesis and properties of hydrophilic–hydrophobic diblock copolymer ionomers based on poly(p-phenylene)s†
- [10] Monitoring cellular responses upon fatty acid exposure by Fourier transform infrared spectroscopy and Raman spectroscopy†

Journal Name:Dalton Transactions
Research Products
-
CAS no.: 147253-67-6